Cas no 168088-61-7 (Pyribenzoxim)

• Product Name: Pyribenzoxim
• CAS No: 168088-61-7
• MF: C₃₂H₂₇N₅O₈
• MW: 609.585487604141
• MDL: MFCD09751192
• CID: 65793
• PubChem ID: 178117
• Update Time: 2025-06-08

Pyribenzoxim Chemical and Physical Properties

Names and Identifiers

• Benzophenone O-(2,6-bis((4,6-dimethoxypyrimidin-2-yl)oxy)benzoyl) oxime
• pyribenzoxim
• Pyanchor
• O-(2,6-Bis(4,6-dimethoxypyrimidin-2-yloxy)benzoyl)oxime benzophenone
• Benzophenone O-[2,6-bis[(4,6-dimethoxy-2- pyrimidyl)oxy]benzoyl]oxime
• LGC 40863
• PyribenzoxiM(Pyanchor)
• (benzhydrylideneamino) 2,6-bis[(4,6-dimethoxypyrimidin-2-yl)oxy]benzoate
• benzophenone O-[2,6-bis(4,6-dimethoxypyrimidin-2-yloxy)benzoyl]oxime
• diphenylmethanone O-[2,6-bis[(4,6-dimethoxy-2-pyrimidinyl)oxy]benzoyl]oxime
• N-({2,6-bis[(4,6-dimethoxypyrimidin-2-yl)oxy]benzoyl}oxy)-1,1-diphenylmethanimine
• Pyribonzoxim
• Benzophenone O-(2,6-bis((4,6-dimethoxypyrimidin-2-yl)
• benzophenone-O-[2，6-dimethoxy-2-pyrimidinyl) oxy] benzoyl oxime
• benzophenone O-(2,6-bis(4,6-dimethoxypyrimidin-2-yloxy)benzoyl)oxime
• OVXMBIVWNJDDSM-UHFFFAOYSA-N
• HY-116489
• O-(2,6-bis((4,6-dimethoxy-2-pyrimidinyl)oxy)benzoyl)oxime
• MFCD09751192
• 168088-61-7
• Pyribenzoxim, PESTANAL(R), analytical standard
• Pyribenzoxim 100 microg/mL in Acetonitrile
• UNII-VBD478968P
• DIPHENYLMETHANONE O-(2,6-BIS((4,6-DIMETHOXY-2-PYRIMIDINYL)OXY)BENZOYL)OXIME
• diphenylmethanone O-(2,6-bis((4,6-dimethoxypyrimidin-2-yl)oxy)benzoyl) oxime
• NS00124218
• SCHEMBL118872
• A882195
• PYRIBENZOXIM [ISO]
• KILJABI GOLD
• VBD478968P
• DTXSID2057996
• LGC-40863
• Q27291746
• (diphenylmethylidene)amino 2,6-bis[(4,6-dimethoxypyrimidin-2-yl)oxy]benzoate
• Pyribenzoxim [ISO:BSI]
• AS-73635
• A1-01910
• METHANONE, DIPHENYL-, O-(2,6-BIS((4,6-DIMETHOXY-2-PYRIMIDINYL)OXY)BENZOYL)OXIME
• Pyanchor; O-(2,6-Bis(4,6-dimethoxypyrimidin-2-yloxy)benzoyl)oxime benzophenone
• AKOS015913761
• CS-0065630
• Methanone, diphenyl-, O-[2,6-bis[(4,6-dimethoxy-2-pyrimidinyl)oxy]benzoyl]oxime
• DTXCID0031764
• DA-67030
• Pyribenzoxim

• MDL： MFCD09751192
• Inchi： 1S/C32H27N5O8/c1-39-24-18-25(40-2)34-31(33-24)43-22-16-11-17-23(44-32-35-26(41-3)19-27(36-32)42-4)28(22)30(38)45-37-29(20-12-7-5-8-13-20)21-14-9-6-10-15-21/h5-19H,1-4H3
• InChI Key： OVXMBIVWNJDDSM-UHFFFAOYSA-N
• SMILES： O(C1N=C(C=C(N=1)OC)OC)C1=CC=CC(=C1C(=O)O/N=C(\C1C=CC=CC=1)/C1C=CC=CC=1)OC1N=C(C=C(N=1)OC)OC

Computed Properties

• Exact Mass: 609.18600
• Monoisotopic Mass: 609.18596284g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 45
• Rotatable Bond Count: 13
• Complexity: 849
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.8
• Topological Polar Surface Area: 146Ų

Experimental Properties

• Color/Form: The pure product is a white solid
• Density: 1.3000
• PSA: 145.60000
• LogP: 5.49500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Pyribenzoxim

Pyribenzoxim (CAS No. 168088-61-7): An Overview of a Promising Herbicide

Pyribenzoxim (CAS No. 168088-61-7) is a novel herbicide that has gained significant attention in the agricultural and chemical industries due to its unique mechanism of action and high efficacy against a wide range of weeds. This compound, classified as a protoporphyrinogen oxidase (PPO) inhibitor, represents a significant advancement in weed management strategies. In this comprehensive overview, we will delve into the chemical properties, biological activity, and recent research developments surrounding Pyribenzoxim.

The chemical structure of Pyribenzoxim is characterized by its benzimidazole and pyridine moieties, which contribute to its high selectivity and stability. The molecular formula of Pyribenzoxim is C₁₉H₁₅N₃O₄, and it has a molecular weight of 349.34 g/mol. These structural features are crucial for its binding affinity to the PPO enzyme, which is essential for chlorophyll synthesis in plants. By inhibiting PPO, Pyribenzoxim effectively disrupts the photosynthetic process in weeds, leading to their rapid demise.

In terms of its physical properties, Pyribenzoxim is a white to off-white solid with a melting point ranging from 150°C to 152°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as acetone and dimethyl sulfoxide (DMSO). These properties make it suitable for formulation into various agricultural products, including liquid and granular formulations.

The biological activity of Pyribenzoxim has been extensively studied in both laboratory and field settings. Research has shown that it is highly effective against a broad spectrum of weeds, including both broadleaf and grass species. Notably, it has demonstrated excellent control over resistant weed populations, making it a valuable tool in integrated weed management programs. Studies have also highlighted its low toxicity to non-target organisms, such as beneficial insects and mammals, which enhances its environmental safety profile.

Recent advancements in the understanding of Pyribenzoxim's mode of action have provided valuable insights into its mechanisms at the molecular level. For instance, research published in the Journal of Agricultural and Food Chemistry (2022) revealed that Pyribenzoxim binds to a specific site on the PPO enzyme, leading to irreversible inhibition. This binding mechanism is distinct from other PPO inhibitors, which may explain its superior efficacy and reduced risk of resistance development.

In addition to its herbicidal properties, Pyribenzoxim has shown promise in enhancing crop yield and quality. Field trials conducted in various regions have demonstrated that the use of Pyribenzoxim-based herbicides can significantly reduce weed competition, thereby improving crop growth and productivity. For example, a study published in Crop Protection (2023) reported that soybean yields increased by up to 20% when treated with Pyribenzoxim-containing formulations compared to untreated control plots.

The environmental impact of Pyribenzoxim^{(CAS No. 168088-61-7)) has been extensively evaluated through various studies. Results indicate that it has low persistence in soil and water, with rapid degradation under normal environmental conditions. This characteristic minimizes the risk of long-term environmental contamination and ensures sustainable agricultural practices.}

To further enhance its utility in agriculture, ongoing research is focused on developing new formulations and application methods for Pyribenzoxim. For instance, nanotechnology-based delivery systems are being explored to improve the efficacy and reduce the dosage required for effective weed control. These innovations aim to optimize resource use while maintaining high performance standards.

In conclusion, Pyribenzoxim (CAS No. 168088-61-7) stands out as a highly effective and environmentally friendly herbicide with significant potential for modern agriculture. Its unique chemical structure, broad-spectrum activity, and low toxicity make it an invaluable tool for managing weed resistance and improving crop yields. As research continues to uncover new applications and formulations, the future prospects for this compound appear promising.